Cas no 56181-66-9 (3-(4-Biphenylyl)-1,2,3,4-tetrahydro-1-naphthol)

• Product Name: 3-(4-Biphenylyl)-1,2,3,4-tetrahydro-1-naphthol
• CAS No: 56181-66-9
• MF: C₂₂H₂₀O
• MW: 300.393606185913
• CID: 56905
• PubChem ID: 92045
• Update Time: 2025-11-02

3-(4-Biphenylyl)-1,2,3,4-tetrahydro-1-naphthol Chemical and Physical Properties

Names and Identifiers

• 3-([1,1'-Biphenyl]-4-yl)-1,2,3,4-tetrahydronaphthalen-1-ol
• 3-(4-BIPHENYL-4-YL)-1,2,3,4-TETRAHYDRO NAPHTHANOL
• 3-(4-Biphenylyl)-1,2,3,4-tetrahydro-1-naphthol
• 3-(4-phenylphenyl)-1,2,3,4-tetrahydronaphthalen-1-ol
• 3-p-Biphenyl-tetralin-1-ol
• EINECS 260-034-9
• 3-p-Biphenylyl-1-tetralinol
• A830945
• 3-(4-Biphenyl-4-yl)-1,2,3,4-tetrahydronaphthanol
• SCHEMBL8418900
• 10N-059
• 3-(1,1'-Biphenyl)-4-yl-1,2,3,4-tetrahydro-1-naphthol
• AKOS005075737
• AMY40768
• NS00055053
• 56181-66-9
• 3-[1,1'-Biphenyl]-4-yl-1,2,3,4-tetrahydro-1-naphthol
• 1-Naphthalenol, 3-[1,1'-biphenyl]-4-yl-1,2,3,4-tetrahydro-
• DTXSID40971568
• 3-{[1,1'-biphenyl]-4-yl}-1,2,3,4-tetrahydronaphthalen-1-ol
• YZWIKXHPIWMMIG-UHFFFAOYSA-N
• 3-p-Biphenylyl-1-tetralinol; 3-[1,1'-Biphenyl]-4-yl-1,2,3,4-tetrahydro-1-naphthalenol

• MDL： MFCD04124082
• Inchi： 1S/C22H20O/c23-22-15-20(14-19-8-4-5-9-21(19)22)18-12-10-17(11-13-18)16-6-2-1-3-7-16/h1-13,20,22-23H,14-15H2
• InChI Key： YZWIKXHPIWMMIG-UHFFFAOYSA-N
• SMILES： OC1C2C=CC=CC=2CC(C2C=CC(C3C=CC=CC=3)=CC=2)C1

Computed Properties

• Exact Mass: 300.15100
• Monoisotopic Mass: 300.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 4.8

Experimental Properties

• Color/Form: 奶油色至淡固体粉末
• Density: 1.143
• Boiling Point: 475.4 °C at 760 mmHg
• Flash Point: 187.4 °C
• Refractive Index: 1.631
• PSA: 20.23000
• LogP: 5.11700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Phenylnaphthalenes

Additional information on 3-(4-Biphenylyl)-1,2,3,4-tetrahydro-1-naphthol

3-(4-Biphenylyl)-1,2,3,4-tetrahydro-1-naphthol (CAS No. 56181-66-9): A Comprehensive Overview

3-(4-Biphenylyl)-1,2,3,4-tetrahydro-1-naphthol (CAS No. 56181-66-9) is a specialized organic compound that has garnered significant interest in the field of medicinal chemistry and material science. This compound, characterized by its unique biphenyl-naphthol hybrid structure, is widely studied for its potential applications in pharmaceuticals, liquid crystals, and advanced polymers. Researchers and industry professionals are increasingly focusing on this molecule due to its versatile chemical properties and promising performance in various high-tech applications.

The molecular structure of 3-(4-Biphenylyl)-1,2,3,4-tetrahydro-1-naphthol combines a biphenyl moiety with a tetrahydro-naphthol group, creating a scaffold that offers excellent thermal stability and optical properties. These characteristics make it particularly valuable in the development of liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs), where stability and performance are critical. Recent advancements in display technologies have heightened the demand for such high-performance materials, positioning this compound as a key player in next-generation electronic devices.

In the pharmaceutical sector, 3-(4-Biphenylyl)-1,2,3,4-tetrahydro-1-naphthol is being explored for its potential as a bioactive scaffold. Its structure allows for easy modification, enabling the creation of derivatives with tailored biological activities. This adaptability is particularly relevant in drug discovery, where researchers are constantly seeking novel compounds to address unmet medical needs. The compound's ability to interact with various biological targets makes it a promising candidate for the development of new therapeutic agents, especially in areas like oncology and neurology.

The synthesis of 3-(4-Biphenylyl)-1,2,3,4-tetrahydro-1-naphthol typically involves multi-step organic reactions, including Grignard reactions and hydrogenation processes. These methods ensure high purity and yield, which are essential for industrial applications. Recent innovations in green chemistry have also led to more sustainable synthesis routes, reducing environmental impact while maintaining efficiency. This aligns with the growing global emphasis on sustainable chemical production, a topic of great interest to both researchers and policymakers.

Market trends indicate a rising demand for 3-(4-Biphenylyl)-1,2,3,4-tetrahydro-1-naphthol, driven by its expanding applications in electronics and healthcare. The compound's compatibility with advanced manufacturing techniques, such as 3D printing and nanotechnology, further enhances its commercial viability. Industry reports suggest that the global market for such specialized chemicals is expected to grow steadily, with Asia-Pacific regions leading in production and consumption due to their robust electronics and pharmaceutical sectors.

For researchers and manufacturers, understanding the structure-activity relationship (SAR) of 3-(4-Biphenylyl)-1,2,3,4-tetrahydro-1-naphthol is crucial for optimizing its performance in various applications. Computational chemistry and molecular modeling are increasingly being used to predict the behavior of this compound and its derivatives, accelerating the development process. These tools are particularly valuable in the context of AI-driven drug discovery and material design, which are among the hottest topics in contemporary scientific research.

In conclusion, 3-(4-Biphenylyl)-1,2,3,4-tetrahydro-1-naphthol (CAS No. 56181-66-9) represents a fascinating intersection of chemistry, materials science, and biotechnology. Its unique properties and broad applicability make it a compound of significant interest across multiple industries. As research continues to uncover new potentials for this molecule, it is poised to play an increasingly important role in shaping the future of technology and medicine.